Cas no 6944-34-9 (Propanedithioamide)

Propanedithioamide is a sulfur-containing organic compound characterized by its dithioamide functional group. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and metal chelators. Its ability to act as a bidentate ligand enhances its utility in coordination chemistry, facilitating the formation of stable complexes with transition metals. The compound’s sulfur-rich nature also contributes to its potential applications in materials science and catalysis. Propanedithioamide is typically handled under controlled conditions due to its sensitivity to moisture and oxidation. Its precise synthesis and functional group versatility make it a useful reagent in specialized chemical research and industrial processes.

Propanedithioamide structure

Product Name:Propanedithioamide

CAS No:6944-34-9

MF:C₃H₆N₂S₂

MW:134.223137378693

MDL:MFCD00955547

CID:1736759

PubChem ID:2771566

Update Time:2025-06-07

Propanedithioamide Chemical and Physical Properties

Names and Identifiers

- Propanedithioamide
- AG-G-70275
- Malonsaeuredithioamid
- dithiomalondiamide
- propane-1,3-dithioamide
- TOS-BB-0807
- dithiomalonediamide
- CTK2F6903
- 1,3-diaminopropane-1,3-dithione
- propanebis(thioamide)
- AC1MCK5N
- dithiomalonamide
- malonic acid dithioamide
- NSC55978
- AG-G-70275; Malonsaeuredithioamid; dithiomalondiamide; propane-1,3-dithioamide; TOS-BB-0807; dithiomalonediamide; CTK2F6903; 1,3-diaminopropane-1,3-dithione; propanebis(thioamide); AC1MCK5N; dithiomalonamide; malonic acid dithioamide; NSC55978;
- AKOS002228434
- 6944-34-9
- EN300-81701
- STK943854
- CS-0210303
- AT19950
- BS-24754
- NSC-55978
- SCHEMBL3067654
- DTXSID80377964
- MDL： MFCD00955547
- Inchi： 1S/C3H6N2S2/c4-2(6)1-3(5)7/h1H2,(H2,4,6)(H2,5,7)
- InChI Key： UARRJIMJPIHAPB-UHFFFAOYSA-N
- SMILES： S=C(CC(N)=S)N

Computed Properties

Exact Mass: 133.99738
Monoisotopic Mass: 133.997
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 2
Complexity: 87.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 116Å²

Experimental Properties

Density: 1.407
Boiling Point: 296.9°C at 760 mmHg
Flash Point: 133.4°C
Refractive Index: 1.718
PSA: 52.04
LogP: 1.34930

Propanedithioamide Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Propanedithioamide Pricemore >>

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TRC	B524473-10mg	propanedithioamide	6944-34-9		10mg	$ 50.00	2022-06-07
TRC	B524473-50mg	propanedithioamide	6944-34-9		50mg	$ 185.00	2022-06-07
TRC	B524473-100mg	propanedithioamide	6944-34-9		100mg	$ 275.00	2022-06-07
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